2-(1H-1,3-benzodiazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C14H14N4O2/c1-10-11(7-17-20-10)6-15-14(19)8-18-9-16-12-4-2-3-5-13(12)18/h2-5,7,9H,6,8H2,1H3,(H,15,19)
• InChI Key: IRLAQKJORHYGGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CNC(=O)CN2C=NC3=CC=CC=C32
• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol

Description

2-(1H-1,3-benzodiazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide, also known as MDL-29,951, is an important synthetic compound that has been used to study the effects of various drugs on the central nervous system. MDL-29,951 has been studied extensively in the laboratory and has been found to be a potent agonist of the serotonin 5-HT2A receptor, as well as a partial agonist of the 5-HT2C receptor. MDL-29,951 has also been studied in various animal models, and has been found to have potential therapeutic applications in the treatment of depression and anxiety.

Scientific Research Applications

2-(1H-1,3-benzodiazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide has been used in scientific research to study the effects of drugs on the central nervous system. In particular, this compound has been used to study the effects of serotonin 5-HT2A receptor agonists, such as LSD and psilocybin, on the brain. In addition, this compound has been used to study the effects of serotonin 5-HT2C receptor agonists, such as mirtazapine, on the brain. This compound has also been used to study the effects of various drugs on the cardiovascular system and to study the effects of various drugs on the endocrine system.

Mechanism of Action

2-(1H-1,3-benzodiazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide acts as an agonist of the serotonin 5-HT2A receptor and a partial agonist of the 5-HT2C receptor. When this compound binds to the 5-HT2A receptor, it activates the receptor and causes the release of neurotransmitters, such as serotonin and dopamine, which can then act on other neurons in the brain. When this compound binds to the 5-HT2C receptor, it only partially activates the receptor, resulting in a weaker response.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In particular, this compound has been found to increase serotonin levels in the brain, which can have a positive effect on mood and behavior. In addition, this compound has been found to increase dopamine levels in the brain, which can have a positive effect on motivation and reward-seeking behavior. This compound has also been found to increase levels of the hormone oxytocin, which can have a positive effect on social behavior and bonding.

Advantages and Limitations for Lab Experiments

2-(1H-1,3-benzodiazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide has a number of advantages and limitations for use in laboratory experiments. One advantage of using this compound is that it is a relatively stable compound, which makes it easy to store and use in experiments. Additionally, this compound is selective for the 5-HT2A and 5-HT2C receptors, which makes it useful for studying the effects of drugs on these receptors. One limitation of using this compound is that it is not as potent as other agonists, which can limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for the use of 2-(1H-1,3-benzodiazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide in scientific research. One potential direction is to use this compound to study the effects of drugs on the cardiovascular system. Additionally, this compound could be used to study the effects of drugs on the endocrine system, as well as to study the effects of drugs on the immune system. Furthermore, this compound could be used to study the effects of drugs on the gut microbiome. Finally, this compound could be used to study the effects of drugs on the development of the brain and behavior.

Synthesis Methods

2-(1H-1,3-benzodiazol-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide can be synthesized using a variety of methods. One method involves the reaction of 1H-1,3-benzodiazole with 5-methyl-1,2-oxazole-4-ylmethyl acetamide in the presence of a base such as sodium hydroxide. This reaction results in the formation of this compound, which can then be isolated and purified using standard chromatographic techniques.